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For researchers, scientists, and professionals in drug development and material science,
selecting the optimal light stabilizer is critical for ensuring the longevity and performance of
polymer-based products. This guide provides an objective comparison of the performance of
various commercial Hindered Amine Light Stabilizers (HALS), supported by experimental data
and detailed protocols.

Hindered Amine Light Stabilizers (HALS) are a class of additives that protect polymers from
degradation caused by exposure to ultraviolet (UV) radiation. Unlike UV absorbers, which
function by absorbing UV light, HALS act as radical scavengers. They actively inhibit the
degradation of the polymer by neutralizing free radicals that are generated during photo-
oxidation.[1][2] This mechanism, known as the Denisov cycle, is a regenerative process,
allowing HALS to provide long-term stability without being consumed, making them highly
efficient.[1][2]

The performance of HALS can vary significantly based on their molecular weight, chemical
structure, and the polymer matrix in which they are used. This guide focuses on a comparison
of commonly used HALS in polyolefin applications, a prevalent class of polymers in numerous
industries.

Quantitative Performance Comparison of HALS in
Polypropylene
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The following table summarizes the performance of different HALS in polypropylene (PP)
subjected to accelerated weathering. The data is a composite of typical performance
characteristics observed in various studies.
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HALS Type

Commercial
Name(s)

Molecular Weight

Key Performance
Characteristics in
Polypropylene

Monomeric

Tinuvin® 770

Low (481 g/mol)

- Good initial color
stability. - Effective in
thick sections. -
Higher volatility and
migration potential
compared to
polymeric HALS.[3]

Oligomeric

Chimassorb® 944

High (2000-3100
g/mol )

- Excellent long-term
UV stability. - Low
volatility and high
resistance to
extraction. -
Particularly effective in
thin articles like films
and fibers.[4]

NOR HALS

Tinuvin® 123

Low (737 g/mol )

- Low basicity, making
it suitable for use in
acidic environments
(e.g., with certain
pigments or catalysts).
- Effective in
preventing gloss loss

and cracking.

Blends

Tinuvin® 791 (Blend
of Tinuvin® 770 and
Chimassorb® 944)

Mixture

- Synergistic effect
providing both good
initial color protection
and long-term stability.
- Broad-spectrum
performance in

various applications.

[5]
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o - Good overall
Tinuvin® 783 (Blend )
) ] performance with a
Blends of Chimassorb® 944 Mixture ]
o balance of properties.
and Tinuvin® 622)

[5]

A study on mixed waste plastics demonstrated that the addition of a generic HALS improved
tensile strength and tensile modulus by over 30% after 500 hours of accelerated weathering.[1]
In comparison, a UV absorber (UVA) provided better color stability in some blends, highlighting
that the choice of stabilizer can depend on the primary performance requirement.[1] For
instance, in one plastic blend, the color change was reduced by over 35% with HALS, while the
UVA reduced it by approximately 70%.[1]

Experimental Protocols

A standardized method for evaluating the performance of HALS is crucial for accurate
comparisons. The following outlines a typical experimental protocol for accelerated weathering
of polymer samples.

Sample Preparation

o Material: Polypropylene (PP) or Polyethylene (PE) resin.

o Additive Concentration: HALS are typically added at concentrations ranging from 0.1% to
1.0% by weight.

e Processing: The polymer and HALS are compounded using a twin-screw extruder and then
injection molded or cast into films of a specified thickness (e.g., 1-2 mm for plaques, 50-100
pm for films). Control samples without any HALS should also be prepared.

Accelerated Weathering

e Apparatus: A xenon arc weather-ometer is used, conforming to ASTM G155 (Standard
Practice for Operating Xenon Arc Light Apparatus for Exposure of Materials).

e Exposure Cycle: Acommon cycle for simulating outdoor conditions is Cycle 1 from ASTM
G155, which consists of:
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o 102 minutes of light only at a black panel temperature of 63 £ 3°C and a relative humidity
of 50 + 10%.

o 18 minutes of light and water spray.

o lIrradiance is controlled at 0.55 W/m2 at 340 nm.

» Duration: Samples are typically exposed for intervals such as 500, 1000, 1500, and 2000
hours.

Performance Evaluation

At each exposure interval, samples are withdrawn and evaluated for changes in their physical
and aesthetic properties.

o Gloss Measurement: Surface gloss is measured at a 60° angle using a gloss meter
according to ASTM D523. Gloss retention is calculated as a percentage of the initial gloss.

o Color Measurement: Color change (AE) is quantified using a spectrophotometer based on
the CIELAB color space, following ASTM D2244. A higher AE value indicates a greater color
change.

o Mechanical Properties: Tensile strength and elongation at break are measured using a
universal testing machine according to ASTM D638. The retention of these properties is a
key indicator of the stabilizer's effectiveness in preventing polymer chain scission.

o Chemical Analysis: Fourier Transform Infrared (FTIR) spectroscopy can be used to monitor
the formation of carbonyl groups (C=0) as an indicator of photo-oxidation. The increase in
the carbonyl index is a direct measure of degradation.

Mechanism of Action and Experimental Workflow

The following diagrams illustrate the fundamental mechanism of HALS and a typical
experimental workflow for their evaluation.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129799?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Validation & Comparative
Check Availability & Pricing

HALS Stabilization (Denisov Cycle)

Polymer Photo-oxidation

Hydroxylamine (>N-OH)

UL 8 Hindered Amine (>N-H)

+PH
hain Re
(Chain Reaction) __{ & mer Peroxy Radical (POO-)

Polymer Alkyl Radical (P)

Polymer (P)
Nitroxyl Radical (>N-O+)

+POO-
(Regeneration)
‘mmu Ether (>N-0-P)

Trapped_|___

Click to download full resolution via product page

Caption: The Denisov Cycle of HALS Stabilization.
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Caption: Experimental Workflow for HALS Performance Evaluation.

In conclusion, the selection of a Hindered Amine Light Stabilizer requires careful consideration
of the polymer matrix, the intended application, and the desired performance characteristics.
While high molecular weight HALS like Chimassorb® 944 generally offer superior long-term
stability and lower migration, other types such as Tinuvin® 770 and Tinuvin® 123 have specific
advantages in certain formulations. For optimal performance, a synergistic blend of different
HALS or a combination of HALS and UV absorbers may be the most effective approach. The
experimental protocols and evaluation methods outlined in this guide provide a framework for
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conducting objective performance comparisons to inform the best choice for your specific
needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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